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Compound of Interest

Compound Name: Thiol-C9-PEG5-acid

Cat. No.: B12415879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Thiol-C9-
PEG5-acid, a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)
linker. Due to the limited availability of a specific Safety Data Sheet (SDS) for Thiol-C9-PEG5-
acid, this guide incorporates data from the SDS of the structurally analogous compound, Thiol-
C9-PEG4-acid, alongside general knowledge of thiol-PEG compounds.

Chemical and Physical Properties

Thiol-C9-PEG5-acid is a heterobifunctional molecule featuring a thiol group (-SH) at one end
of a C9 alkyl chain and a carboxylic acid (-COOH) at the terminus of a five-unit polyethylene
glycol (PEG) chain. This structure allows for its use as a linker in the synthesis of PROTACS,
which are designed to recruit specific E3 ubiquitin ligases to a target protein, leading to the
protein's degradation.

A direct comparison of the key physical and chemical properties of Thiol-C9-PEG5-acid and its
close analog, Thiol-C9-PEG4-acid, is presented below.
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Property Thiol-C9-PEG5-acid Thiol-C9-PEG4-acid
Molecular Formula C19H4005S5[1] C19H3806S[2][3]1[4]
Molecular Weight 380.58 g/mol [1] 394.57 g/mol

Not specified (likely a solid or Not specified (likely a solid or
Appearance ) o ) o

viscous liquid) viscous liquid)

Soluble in DMSO and other

Solubility Soluble in DMSO )
organic solvents

Hazard Identification and Safety Precautions

Based on the Safety Data Sheet for Thiol-C9-PEG4-acid, Thiol-C9-PEG5-acid is not classified
as a hazardous substance or mixture. However, as with any chemical, appropriate safety
precautions should be observed.

Potential Hazards:
e May cause eye, skin, or respiratory tract irritation upon direct contact.
¢ The toxicological properties have not been fully investigated.
Recommended Precautions:
» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

e Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling.
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of Thiol-C9-
PEGb5-acid.

Aspect Guideline

Avoid inhalation of dust or vapors. Avoid contact
Handling with skin and eyes. Use in a well-ventilated

area.

Store in a tightly sealed container in a cool, dry

place. Recommended storage as a powder is at

Storage -20°C for up to 2 years. In DMSQ, it can be
stored at 4°C for 2 weeks or at -80°C for 6
months.

Incompatibilities Avoid strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Spills

Absorb with an inert material (e.g., vermiculite,
sand, or earth) and place in a suitable container

for disposal.

Experimental Protocols and Logical Relationships

While specific experimental safety protocols for Thiol-C9-PEG5-acid are not readily available,

a general workflow for handling chemical reagents in a research setting is outlined below. The

primary function of Thiol-C9-PEG5-acid as a PROTAC linker is also visualized.
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PROTAC-mediated Protein Degradation
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Caption: Mechanism of PROTAC-mediated protein degradation utilizing a linker like Thiol-C9-
PEGb5-acid.
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Laboratory Safety Workflow for Handling Thiol-C9-PEG5-acid
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Caption: A standard workflow for the safe handling of chemical reagents in a laboratory setting.

Disposal Considerations

Dispose of waste product and contaminated packaging in accordance with local, state, and
federal regulations. It is recommended to consult with a licensed professional waste disposal

service.

Transport Information

Based on the information for Thiol-C9-PEG4-acid, this substance is not considered hazardous
for transport by DOT (US), IMDG, or IATA.
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Disclaimer: This document is intended for informational purposes only and is based on the best
available information at the time of writing. It is not a substitute for a formal Safety Data Sheet.
Users should always conduct their own risk assessments and consult with their institution's
safety office before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Thiol-C9-PEG5 Datasheet DC Chemicals [dcchemicals.com]

e 2. Thiol-C9-PEG4-acid | TargetMol [targetmol.com]

o 3. Thiol-C9-PEG4-acid | PROTACE#&+ | MCE [medchemexpress.cn]
e 4. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Thiol-C9-PEG5-acid: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415879#thiol-c9-peg5-acid-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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